5-(4-chloro-2-nitrophenyl)-2-methyl-N-[3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl]furan-3-carboxamide

• IUPAC Name: 5-(4-chloro-2-nitrophenyl)-2-methyl-N-[3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl]furan-3-carboxamide
• InChI: InChI=1S/C17H13ClN4O5S/c1-8(23)5-15-19-17(28-21-15)20-16(24)12-7-14(27-9(12)2)11-4-3-10(18)6-13(11)22(25)26/h3-4,6-7H,5H2,1-2H3,(H,19,20,21,24)
• InChI Key: XAIBBPOYIKDWEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(O1)C2=C(C=C(C=C2)Cl)[N+](=O)[O-])C(=O)NC3=NC(=NS3)CC(=O)C
• Molecular Formula: C17H13ClN4O5S
• Molecular Weight: 420.8 g/mol
• CAS No.: 900136-75-6

Description

5-(4-chloro-2-nitrophenyl)-2-methyl-N-[3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl]furan-3-carboxamide is a useful research compound. Its molecular formula is C17H13ClN4O5S and its molecular weight is 420.82. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis from Arylation Products of Unsaturated Compounds : A study by Gorak et al. (2009) explored the arylation of furan-2-carboxylic acid, leading to the synthesis of 5-arylfuran-2-carboxylic acids, including compounds similar to the chemical . This process involved the recyclization of intermediate isoxazolylthiourea derivatives (Gorak, Obushak, Matiichuk, & Lytvyn, 2009).

• Reactions with Selected Bases : The study by Remizov et al. (2019) investigated the reactions of similar furan derivatives with bases, exploring the opening of thiadiazole rings and formation of various furan-based compounds, highlighting the chemical's reactivity and potential for further transformations (Remizov, Pevzner, & Petrov, 2019).

Biological and Medicinal Research

• Nematicidal and Antimicrobial Activity : Reddy et al. (2010) synthesized a series of compounds including derivatives similar to the chemical , and assessed their nematicidal and antimicrobial activities, demonstrating potential biological applications (Reddy, Rao, Yakub, & Nagaraj, 2010).

• Antimicrobial and Antioxidant Activity : Research by Devi et al. (2010) and Tumosienė et al. (2019) involved the synthesis of compounds with structures related to the chemical, assessing their antimicrobial and antioxidant activities. These studies highlight the potential of such compounds in the development of new antimicrobial and antioxidant agents (Devi, Ramaiah, Roopa, & Vaidya, 2010); (Tumosienė, Kantminienė, Jonuškienė, Peleckis, Belyakov, & Mickevičius, 2019).

• Antinociceptive and Anti-Inflammatory Properties : Selvam et al. (2012) explored the synthesis of thiazolopyrimidine derivatives and evaluated their antinociceptive and anti-inflammatory properties. This study implies the potential of furan-derived compounds like the one for pharmaceutical applications, particularly in pain and inflammation management (Selvam, Karthik, Palanirajan, & Ali, 2012).

Advanced Material Research

• Synthesis of Heterocycles and Derivatives : Studies by El’chaninov et al. (2008, 2017) focused on the synthesis of various heterocycles, including those with thiadiazole and furan components. These studies contribute to the understanding of the synthesis and potential applications of such compounds in material sciences (El’chaninov, 2008); (El’chaninov, Aleksandrov, & Stepanov, 2018).